Cas no 2098105-18-9 (Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate)
Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- AKOS040812312
- 2098105-18-9
- F1967-8214
- methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylic acid, 2-cyclopropyl-6-(difluoromethyl)-, methyl ester
- Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate
-
- Inchi: 1S/C10H10F2N2O2/c1-16-10(15)7-4-6(8(11)12)13-9(14-7)5-2-3-5/h4-5,8H,2-3H2,1H3
- InChI Key: MYFCYCMXLWPERZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)OC)=NC(C2CC2)=N1)F
Computed Properties
- Exact Mass: 228.07103389g/mol
- Monoisotopic Mass: 228.07103389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- Density: 1.344±0.06 g/cm3(Predicted)
- Boiling Point: 315.5±42.0 °C(Predicted)
- pka: -2.27±0.41(Predicted)
Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M292591-100mg |
Methyl 2-Cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M292591-500mg |
Methyl 2-Cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M292591-1g |
Methyl 2-Cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 1g |
$ 660.00 | 2022-06-04 | ||
| Life Chemicals | F1967-8214-0.25g |
methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F1967-8214-0.5g |
methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F1967-8214-1g |
methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F1967-8214-2.5g |
methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F1967-8214-5g |
methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F1967-8214-10g |
methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate |
2098105-18-9 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate
Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate (CAS No. 2098105-18-9): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate (CAS No. 2098105-18-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of biologically active molecules. This compound, characterized by its pyrimidine core structure adorned with a cyclopropyl group and a difluoromethyl substituent, exhibits unique chemical properties that make it invaluable in the development of novel therapeutic agents.
The molecular structure of Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate imparts a high degree of reactivity, enabling it to participate in various chemical transformations that are essential for constructing complex drug molecules. The presence of the difluoromethyl group, in particular, has been widely recognized for its ability to enhance the metabolic stability and binding affinity of pharmaceutical compounds. This feature has made it a preferred choice for medicinal chemists seeking to develop drugs with improved pharmacokinetic profiles.
In recent years, there has been a surge in research focused on the development of antiviral and anticancer agents, areas where Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate has shown remarkable promise. The pyrimidine scaffold is a fundamental building block in many nucleoside analogs, which are known for their efficacy against viral infections. For instance, studies have demonstrated that derivatives of this compound can inhibit the replication of RNA viruses by interfering with critical enzymatic pathways. The cyclopropyl group further enhances the compound's potential by providing steric hindrance that can improve binding interactions with target enzymes.
Moreover, the application of computational chemistry and machine learning techniques has revolutionized the way drug discovery is conducted. These advanced methodologies have enabled researchers to predict the biological activity of compounds like Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate with unprecedented accuracy. By leveraging large datasets and sophisticated algorithms, scientists can identify optimal modifications to the molecular structure, thereby accelerating the development of lead compounds for clinical trials.
The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. The introduction of fluorine into a molecule can alter its electronic properties, leading to enhanced lipophilicity, improved bioavailability, and increased resistance to metabolic degradation. In the context of Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate, the difluoromethyl group plays a pivotal role in modulating these properties. This has been particularly beneficial in the design of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Recent studies have highlighted how such modifications can lead to more potent and selective inhibitors with reduced off-target effects.
Another area where this compound has made significant contributions is in the development of agrochemicals. Pyrimidine-based compounds are widely used as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. The structural features of Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate make it an excellent candidate for designing novel agrochemicals that are both effective and environmentally friendly. Researchers have reported promising results from field trials using derivatives of this compound, which exhibit superior efficacy against a broad spectrum of pests while minimizing harm to non-target organisms.
The synthesis of Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed cross-coupling reactions and flow chemistry have enabled chemists to construct intricate molecular frameworks with high precision and yield. These innovations have not only streamlined the production process but also opened up new avenues for structural diversification.
In conclusion, Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate (CAS No. 2098105-18-9) is a cornerstone compound in contemporary pharmaceutical research, offering a wealth of opportunities for drug discovery and development. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists striving to create innovative therapeutic agents that address unmet medical needs. As research continues to uncover new applications for this compound, its importance is only set to grow in the years ahead.
2098105-18-9 (Methyl 2-cyclopropyl-6-(difluoromethyl)pyrimidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)